Cas no 84639-09-8 (Acetonitrile, [[2-(4-methoxyphenyl)-1-methylethyl]amino]-)

Acetonitrile, [[2-(4-methoxyphenyl)-1-methylethyl]amino]- structure
84639-09-8 structure
Product Name:Acetonitrile, [[2-(4-methoxyphenyl)-1-methylethyl]amino]-
CAS No:84639-09-8
MF:C12H16N2O
MW:204.268242835999
CID:666624
PubChem ID:53804108
Update Time:2025-04-19

Acetonitrile, [[2-(4-methoxyphenyl)-1-methylethyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Acetonitrile, [[2-(4-methoxyphenyl)-1-methylethyl]amino]-
    • 2-[1-(4-methoxyphenyl)propan-2-ylamino]acetonitrile
    • {[1-(4-Methoxyphenyl)propan-2-yl]amino}acetonitrile
    • DTXSID10706788
    • 2-((1-(4-Methoxyphenyl)propan-2-yl)amino)acetonitrile
    • 84639-09-8
    • SCHEMBL10506707
    • Inchi: 1S/C12H16N2O/c1-10(14-8-7-13)9-11-3-5-12(15-2)6-4-11/h3-6,10,14H,8-9H2,1-2H3
    • InChI Key: FKLSMIYEKWTKQX-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)CC(C)NCC#N

Computed Properties

  • Exact Mass: 204.126263138g/mol
  • Monoisotopic Mass: 204.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 45Ų
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent